Cas no 1256358-93-6 (5-methyl-1H-indole-2-boronic acid pinacol ester)

• Product Name: 5-methyl-1H-indole-2-boronic acid pinacol ester
• CAS No: 1256358-93-6
• MF: C₁₅H₂₀BNO₂
• MW: 257.135804176331
• MDL: MFCD11858361
• CID: 828622
• PubChem ID: 53216779
• Update Time: 2025-10-30

5-methyl-1H-indole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 5-Methylindole-2-boronic acid pinacol ester
• 5-Methyl-1H-indole-2-boronic acid pinacol ester
• MFCD11858361
• MB10196
• SY358318
• CS-0175859
• 5-Methylindole-2-boronic acid pinacol ester, AldrichCPR
• AS-65903
• A11975
• DTXSID10681925
• AKOS022184227
• 1256358-93-6
• DB-359097
• 5-methyl-1H-indole-2-boronic acid pinacol ester

• MDL： MFCD11858361
• Inchi： 1S/C15H20BNO2/c1-10-6-7-12-11(8-10)9-13(17-12)16-18-14(2,3)15(4,5)19-16/h6-9,17H,1-5H3
• InChI Key： RNRIKENXTSRARN-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=C(C)C=CC=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 257.15900
• Monoisotopic Mass: 257.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25000
• LogP: 2.77550

Additional information on 5-methyl-1H-indole-2-boronic acid pinacol ester

5-Methyl-1H-Indole-2-Boronic Acid Pinacol Ester (CAS No 1256358-93-6)

The 5-methyl-1H-indole-2-boronic acid pinacol ester (CAS No 1256358-93-6) is a significant compound in the field of organic synthesis and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and advanced materials development. The indole core, a heterocyclic aromatic structure, forms the foundation of this molecule, while the boronic acid pinacol ester group introduces versatile reactivity, making it a valuable building block in modern chemical research.

Recent studies have highlighted the importance of 5-methyl-substituted indoles in medicinal chemistry. The methyl group at position 5 enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. Researchers have explored its role as a scaffold in designing kinase inhibitors and other therapeutic agents. The boronic acid pinacol ester functionality further enhances its utility, enabling cross-coupling reactions such as Suzuki-Miyaura coupling, which are pivotal in constructing complex molecular architectures.

The synthesis of 5-methyl-1H-indole-2-boronic acid pinacol ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the subsequent installation of the boronic acid group via boronate esterification. These steps are optimized to ensure high yield and purity, which are critical for its application in demanding research environments.

In terms of applications, this compound has found use in various areas of materials science. Its ability to participate in palladium-catalyzed coupling reactions makes it a valuable precursor for synthesizing advanced materials with tailored electronic properties. Recent advancements in nanotechnology have leveraged this compound to develop novel materials for optoelectronic devices, where its structural integrity and reactivity play a crucial role.

Moreover, the pinacol ester group attached to the boronic acid moiety provides stability during storage and handling, making it a preferred choice for researchers working under varying experimental conditions. This feature is particularly advantageous in large-scale syntheses where maintaining reagent quality is essential.

Recent research has also explored the potential of 5-methyl-1H-indole-2-boronic acid pinacol ester in bioconjugation chemistry. Its reactivity allows for precise modification of biomolecules, opening new avenues in diagnostics and therapeutics. Studies have demonstrated its effectiveness in creating bioactive molecules with enhanced targeting capabilities, further underscoring its versatility across diverse scientific domains.

In conclusion, the 5-methyl-1H-indole-2-boronic acid pinacol ester (CAS No 1256358-93-6) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with advanced functional groups, positions it as an indispensable tool in both academic and industrial research settings. As ongoing studies continue to uncover new applications, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.